4-[1,2-Diamino-2-(4-cyanophenyl)ethyl]benzonitrile dihydrochloride

• Molecular Formula: C16H16Cl2N4
• Molecular Weight: 335.2 g/mol
• IUPAC Name: 4-[1,2-diamino-2-(4-cyanophenyl)ethyl]benzonitrile;dihydrochloride
• InChI: InChI=1S/C16H14N4.2ClH/c17-9-11-1-5-13(6-2-11)15(19)16(20)14-7-3-12(10-18)4-8-14;;/h1-8,15-16H,19-20H2;2*1H
• InChI Key: MPAGWLKLBQQMPD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C#N)C(C(C2=CC=C(C=C2)C#N)N)N.Cl.Cl

Description

4-[1,2-Diamino-2-(4-cyanophenyl)ethyl]benzonitrile dihydrochloride is a chemical compound with significant applications in various fields, including chemistry, biology, medicine, and industry. This compound is known for its unique structure, which includes two amino groups and a cyanophenyl group, making it a versatile molecule for various chemical reactions and applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[1,2-Diamino-2-(4-cyanophenyl)ethyl]benzonitrile dihydrochloride typically involves the reaction of 4-halomethylbenzonitrile with 4-amino-1,2,4-triazole, followed by deamination and reaction with 4-fluorobenzonitrile . The process is carried out under controlled conditions to ensure the purity and yield of the desired product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale reactions using similar synthetic routes. The process is optimized for efficiency, yield, and cost-effectiveness, often involving automated systems and stringent quality control measures to ensure the consistency and purity of the final product.

Chemical Reactions Analysis

Types of Reactions

4-[1,2-Diamino-2-(4-cyanophenyl)ethyl]benzonitrile dihydrochloride undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The conditions for these reactions vary depending on the desired outcome but typically involve controlled temperatures and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield nitrile oxides, while reduction may produce amines. Substitution reactions can result in a wide range of derivatives, depending on the nucleophile used.

Scientific Research Applications

4-[1,2-Diamino-2-(4-cyanophenyl)ethyl]benzonitrile dihydrochloride has numerous applications in scientific research:

Chemistry: It is used as a building block for the synthesis of various organic compounds.

Biology: It is employed in the study of enzyme interactions and protein binding.

Industry: It is used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[1,2-Diamino-2-(4-cyanophenyl)ethyl]benzonitrile dihydrochloride involves its interaction with specific molecular targets and pathways. The compound’s amino groups allow it to form hydrogen bonds and interact with various biological molecules, influencing their activity and function. This interaction can lead to changes in cellular processes and biochemical pathways, making it a valuable tool in research and therapeutic applications .

Comparison with Similar Compounds

Similar Compounds

• 4-[(1R,2R)-1,2-diamino-2-(4-cyanophenyl)ethyl]benzonitrile
• 4,4’-((1R,2R)-1,2-Diaminoethane-1,2-diyl)dibenzonitrile dihydrochloride
• (1R,2R)-(+)-1,2-BIS(4-CYANOPHENYL)ETHYLENEDIAMINE DIHYDROCHLORIDE
• (R,R)-1,2-BIS(4-CYANOPHENYL)-1,2-ETHANEDIAMINE DIHYDROCHLORIDE

Uniqueness

4-[1,2-Diamino-2-(4-cyanophenyl)ethyl]benzonitrile dihydrochloride stands out due to its specific structural features, such as the presence of both amino and cyanophenyl groups. These features confer unique reactivity and binding properties, making it particularly useful in applications where precise molecular interactions are required.